Cas no 1805613-53-9 (2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid
• CAS No: 1805613-53-9
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897301
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid

• Inchi： 1S/C9H8F2N2O5/c1-18-5-3-12-7(9(10)11)4(2-6(14)15)8(5)13(16)17/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： KOFUHEUMFWLNBN-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=C(C(=CN=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic Acid (CAS No. 1805613-53-9)

2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805613-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the nitropyridine class, characterized by its nitro and methoxy substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a difluoromethyl group further enhances its molecular complexity, making it a valuable scaffold for drug discovery and development.

The structure of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid features a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is electron-deficient due to the presence of the nitro group, which can participate in hydrogen bonding and π-stacking interactions, influencing both its solubility and binding affinity to biological targets. The 5-methoxy substituent introduces a hydrophobic character, while the 3-acetic acid moiety provides a carboxylic acid functional group, enabling further derivatization and modification for tailored pharmacological properties.

In recent years, there has been growing interest in nitropyridine derivatives due to their diverse biological activities. Studies have demonstrated that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability and binding affinity. This modification can prevent rapid degradation by enzymes and improve the compound's interaction with biological targets.

One of the most compelling aspects of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid is its potential as a precursor for more complex pharmacophores. Researchers have explored its utility in synthesizing novel compounds with enhanced biological activity. For instance, derivatives of this molecule have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways relevant to diseases such as cancer and neurodegeneration. The acetic acid group allows for easy conjugation with other molecules, facilitating the development of prodrugs or targeted delivery systems.

The pharmaceutical industry has increasingly focused on developing small molecules that can selectively target specific pathological processes. 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid fits well within this paradigm, offering a versatile scaffold for designing drugs with improved efficacy and reduced side effects. Its structural features make it an attractive candidate for further optimization through computational modeling and high-throughput screening.

Recent advancements in synthetic chemistry have enabled more efficient preparation of complex molecules like 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, making it more cost-effective and scalable. These improvements have opened up new avenues for drug discovery, allowing researchers to explore a wider range of potential therapeutic applications.

The biological evaluation of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid has revealed promising results in preclinical studies. Researchers have observed that derivatives of this compound can inhibit the activity of key enzymes involved in cancer progression. Additionally, some studies suggest that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into nitropyridine-based compounds.

The chemical properties of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid also make it suitable for use in material science applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions could be exploited in catalysis or as a component in advanced materials with unique electronic properties.

In conclusion,2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-acetic acid (CAS No. 1805613-53-9) represents a significant advancement in medicinal chemistry due to its versatile structure and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance as a tool for drug discovery and development.